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Introduction
Uprosertib (also known as GSK2141795) is a potent, orally bioavailable, ATP-competitive pan-

Akt inhibitor that has been investigated for the treatment of various cancers. The

serine/threonine kinase Akt (protein kinase B) is a central node in the PI3K/Akt/mTOR signaling

pathway, which is frequently dysregulated in human cancers, playing a crucial role in cell

proliferation, survival, and metabolism. Uprosertib's ability to inhibit all three Akt isoforms (Akt1,

Akt2, and Akt3) made it a promising therapeutic candidate. This technical guide provides an in-

depth overview of the discovery and development timeline of Uprosertib, including key

preclinical and clinical data, and detailed experimental methodologies.

Discovery and Preclinical Development
While the precise date of initial discovery is not publicly available, the development of

Uprosertib as a clinical candidate likely began in the mid-to-late 2000s, culminating in its entry

into clinical trials in 2009.
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Uprosertib is a selective inhibitor of Akt1, Akt2, and Akt3.[1] By competing with ATP for the

kinase binding site, it prevents the phosphorylation of downstream substrates, leading to the

inhibition of the PI3K/Akt signaling pathway.[2][3] This inhibition ultimately results in the

suppression of tumor cell proliferation and the induction of apoptosis.[2][3]

In Vitro Efficacy
Uprosertib has demonstrated potent inhibition of Akt isoforms and antiproliferative activity

across a range of cancer cell lines.

Parameter Akt1 Akt2 Akt3 Reference

IC50 180 nM 328 nM 38 nM [4]

Cell Line Cancer Type IC50/EC50 Reference

BT474 Breast Cancer - [5]

LNCaP Prostate Cancer - [5]

SKOV3 Ovarian Cancer - [5]

PEO4 Ovarian Cancer - [5]

In Vivo Efficacy
Preclinical studies using tumor xenograft models in mice demonstrated the in vivo antitumor

activity of Uprosertib.

Xenograft Model Treatment
Tumor Growth

Inhibition
Reference

BT474 (Breast

Cancer)
100 mg/kg, p.o. 61% [5]

SKOV3 (Ovarian

Cancer)
30 mg/kg, p.o. 61% [5]
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Clinical Development
The clinical development of Uprosertib began with a first-in-human Phase I study initiated in

2009. The subsequent clinical program primarily focused on evaluating Uprosertib in

combination with other targeted therapies.
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Phase
NCT

Identifier
Start Date

Completio

n Date
Status

Brief

Descriptio

n

Reference

Phase I
NCT00920

257

June 16,

2009
- -

First-in-

human

study of

Uprosertib

in patients

with

cancer.

-

Phase I
NCT01902

173

October 8,

2013

December

23, 2023
Actual

Study of

Uprosertib,

Dabrafenib

, and

Trametinib

in patients

with Stage

IIIC-IV

cancer.

[2]

Phase I - -

February

15, 2020

(Publicatio

n)

Terminated

Dose-

escalation

trial of

Uprosertib

in

combinatio

n with

Trametinib

in patients

with solid

tumors.

[1]

Phase II NCT01979

523

October

23, 2013

- - Study of

Trametinib

with or

without

Uprosertib

[6]
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in treating

patients

with

metastatic

uveal

melanoma.

Phase II
NCT01941

927
-

January

2020 (Last

Verified)

-

A study of

Trametinib

with

Uprosertib

in BRAF

wild-type

melanoma.

[7]

Phase II
NCT01989

598

October

30, 2013

September

28, 2020
Actual

A study of

Trametinib

and

Uprosertib

in treating

patients

with

relapsed or

refractory

multiple

myeloma.

[8]

Clinical Trial Outcomes
Clinical trials of Uprosertib, particularly in combination with the MEK inhibitor trametinib, were

often hampered by poor tolerability.[1] Adverse events such as diarrhea and rash were

common and often dose-limiting.[1][3] The combination therapy showed minimal clinical

activity, with a low objective response rate, leading to the early termination of some studies.[1]

[3]

Signaling Pathways and Experimental Workflows
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Caption: The PI3K/Akt signaling pathway and the inhibitory action of Uprosertib.

General Experimental Workflow for In Vitro Studies

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b8056768/docs?utm_src=pdf-body-img#uprosertib-a-technical-guide-to-discovery-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8056768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Culture and Treatment

Assays

Data Analysis

Cancer Cell Line
Culture

Cell Seeding
(e.g., 96-well plates)

Treatment with
Uprosertib (various conc.)

Cell Proliferation Assay
(e.g., MTT, CellTiter-Glo)

Western Blot Analysis
(p-Akt, p-GSK3β, etc.)

IC50 Determination Pathway Modulation
Analysis

Click to download full resolution via product page

Caption: A generalized workflow for in vitro evaluation of Uprosertib.

Detailed Experimental Protocols
Cell Proliferation Assay (MTT Assay)

Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in

100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

Drug Treatment: Prepare serial dilutions of Uprosertib in culture medium. Replace the

medium in the wells with 100 µL of the drug dilutions. Include vehicle control (DMSO) and

untreated control wells. Incubate for 72 hours.
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MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the untreated control and

determine the IC50 value using a dose-response curve fitting software.

Western Blot Analysis
Cell Lysis: Treat cells with Uprosertib for the desired time. Wash cells with ice-cold PBS and

lyse them in RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay.

SDS-PAGE: Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

Separate the proteins on a 10% or 12% SDS-polyacrylamide gel.

Protein Transfer: Transfer the separated proteins to a PVDF membrane.

Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room

temperature.

Primary Antibody Incubation: Incubate the membrane with primary antibodies against total

Akt, phospho-Akt (Ser473), total GSK3β, and phospho-GSK3β (Ser9) overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-

conjugated secondary antibodies for 1 hour at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.

Tumor Xenograft Model
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Cell Implantation: Subcutaneously inject 5-10 x 10^6 cancer cells (e.g., BT474, SKOV3)

suspended in Matrigel into the flank of immunodeficient mice (e.g., nude or SCID mice).

Tumor Growth: Monitor tumor growth by measuring tumor volume with calipers (Volume =

(width^2 x length)/2).

Drug Administration: Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the

mice into treatment and control groups. Administer Uprosertib orally at the desired dose and

schedule.

Tumor Monitoring: Continue to measure tumor volume and body weight regularly throughout

the study.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further

analysis (e.g., western blot, immunohistochemistry).

Data Analysis: Calculate the tumor growth inhibition (TGI) for the treatment group compared

to the control group.

Conclusion
Uprosertib demonstrated potent preclinical activity as a pan-Akt inhibitor, effectively targeting a

key signaling pathway in cancer. However, its clinical development was challenged by a narrow

therapeutic window, with significant toxicities observed in combination therapies that limited its

efficacy. The journey of Uprosertib highlights the complexities of translating potent preclinical

findings into successful clinical outcomes, particularly for targeted therapies that modulate

central signaling nodes. The data and protocols presented in this guide offer valuable insights

for researchers in the field of oncology drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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